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Compound of Interest |

Tert-butyl 4-[2-
Compound Name: (aminomethyl)phenyl]piperazine-1-

carboxylate

Cat. No.: B061593

\ J

Chemical Identity: tert-Butyl 4-[2-(aminomethyl)phenyl]piperazine-1-carboxylate
CAS Number: 174855-53-9
Molecular Formula: C16H25N30:2

Disclaimer: Comprehensive safety and toxicological data for CAS 174855-53-9 are not publicly
available. This guide is based on hazard information from structurally similar compounds and
established general safety protocols for handling research chemicals. All procedures should be
conducted with a thorough risk assessment by qualified personnel.

Section 1: Hazard Identification and Classification

While specific experimental data for tert-butyl 4-[2-(aminomethyl)phenyl]piperazine-1-
carboxylate is limited, GHS classifications for analogous chemical structures suggest a
potential for significant hazards. Researchers should handle this compound with the
assumption that it may possess the following characteristics until proven otherwise.

Inferred GHS Hazard Classification:
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Hazard Class Hazard Category GHS Code Hazard Statement
Acute Toxicity, Oral Category 4 H302 Harmful if swallowed
Causes severe skin
Skin burns and eye
) o Category 1B/2 H314/H315 )
Corrosion/Irritation damage / Causes skin
irritation
) Causes serious eye
Serious Eye
o Category 1/2A H318/H319 damage / Causes
Damage/Irritation ] o
serious eye irritation
Specific Target Organ
Toxicity - Single May cause respirator
Y g Category 3 H335 Y P Y

Exposure (Respiratory

Irritation)

irritation

Note: This classification is inferred from structurally related piperazine derivatives and should

be treated as provisional.

Section 2: Physical and Chemical Properties

Quantitative physical and chemical properties for CAS 174855-53-9 are not well-documented.

The table below contains predicted values and data from similar compounds.

Property Value Source

Molecular Weight 291.39 g/mol Calculated
Appearance Solid (predicted) Analogous Compounds
Boiling Point ~433.6 £45.0 °C Predicted

Density ~1.084 £ 0.06 g/cm3 Predicted

pKa ~10.57 £ 0.10 Predicted
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Section 3: Exposure Controls and Personal
Protection

Given the potential for skin and eye irritation, as well as respiratory effects, stringent exposure
controls and appropriate personal protective equipment (PPE) are mandatory.

Engineering Controls:

o Work with this compound must be performed in a certified chemical fume hood to minimize
inhalation exposure.

o Ensure eyewash stations and safety showers are readily accessible in the immediate work
area.

Personal Protective Equipment (PPE):

Protection Type Specification

Eye/Face Protection Chemical safety goggles and a face shield.

) ] Chemical-resistant gloves (Nitrile or Neoprene
Skin Protection

recommended). A flame-retardant lab coat.

A NIOSH-approved respirator with an
appropriate cartridge for organic

Respiratory Protection vapors/particulates should be used if handling
large quantities or if there is a risk of

aerosolization outside of a fume hood.

Section 4: Safe Handling and Storage

Adherence to standard laboratory safety protocols is crucial for minimizing risk.
Handling:

e Avoid creating dust. Handle as a solid powder in a well-ventilated area, preferably a fume
hood.
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e Do not breathe dust or vapors.

» Avoid contact with skin, eyes, and clothing.

e Wash hands thoroughly after handling.

Storage:

o Store in a tightly sealed, properly labeled container.

o Keep in a cool, dry, and well-ventilated area.

o Store away from incompatible materials such as strong oxidizing agents.

Section 5: Experimental Safety Protocols

The following are summaries of standard OECD (Organisation for Economic Co-operation and
Development) test guidelines used to assess the hazards inferred for this compound. These
protocols provide a framework for the type of experiments required to generate definitive safety
data.

OECD 404: Acute Dermal Irritation/Corrosion

o Purpose: To determine the potential of a substance to cause reversible (irritation) or
irreversible (corrosion) skin damage.[1][2][3][4][5]

o Methodology:

o A small amount of the test substance (0.5g for a solid) is applied to a shaved patch of skin
on a test animal (typically an albino rabbit).[5]

o The application site is covered with a semi-occlusive dressing for a 4-hour exposure
period.[4]

o After exposure, the substance is removed, and the skin is observed for signs of erythema
(redness) and edema (swelling) at intervals of 1, 24, 48, and 72 hours.[4]
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o Lesions are scored based on a standardized grading system to classify the substance.
The observation period can extend up to 14 days to assess the reversibility of the effects.

[5]
OECD 405: Acute Eye Irritation/Corrosion

e Purpose: To assess the potential of a substance to cause damage to the eye upon a single
application.[6][7][8][9]

o Methodology:

o Asingle dose of the test substance is applied to the conjunctival sac of one eye of an
experimental animal (albino rabbit). The other eye remains untreated and serves as a
control.[9]

o The eyes are examined at 1, 24, 48, and 72 hours after application.[8]
o The degree of irritation is evaluated by scoring lesions of the cornea, iris, and conjunctiva.

o The duration of the study is typically sufficient to evaluate the reversibility of any observed
effects, potentially extending up to 21 days.[8][9]

OECD 402: Acute Dermal Toxicity

o Purpose: To evaluate the health hazards likely to arise from a short-term dermal exposure to
a substance.[10][11][12]

o Methodology:

o The substance is applied to a shaved area of skin (approximately 10% of the body
surface) of a test animal (rat, rabbit, or guinea pig) and held in contact for 24 hours.[13]

o A stepwise procedure is used where groups of animals are exposed to fixed doses.
o Animals are observed for signs of toxicity and mortality for at least 14 days.[13]

o The results help classify the substance's acute dermal toxicity and can be used to
determine an LD50 value.[13]
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Section 6: Visualizations

The following diagrams illustrate key logical workflows and relationships relevant to the safe
handling and assessment of this chemical.

Chemical Handling Workflow
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Caption: A standard workflow for safely handling potentially hazardous research chemicals.

Personal Protective Equipment (PPE) Selection Logic
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Caption: Decision logic for selecting appropriate PPE based on identified hazards.
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Toxicity Testing Pathway (OECD Guidelines)
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Caption: A simplified pathway for assessing chemical hazards using OECD guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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